Cas no 105326-60-1 (2-(3-pyridinylmethoxy)Benzenamine)
2-(3-Pyridinylmethoxy)Benzenamine is a versatile organic compound featuring a pyridine and benzenamine moiety linked by a methoxy bridge. Its molecular structure, characterized by the presence of both aromatic nitrogen and amine functional groups, makes it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The compound's reactivity allows for further functionalization, enabling the development of derivatives with tailored properties. Its stability under standard conditions and compatibility with common organic solvents enhance its utility in research and industrial applications. This compound is particularly useful in the synthesis of heterocyclic compounds, where its dual functionality can facilitate the construction of complex molecular architectures.
105326-60-1 structure
Product Name:2-(3-pyridinylmethoxy)Benzenamine
CAS No:105326-60-1
MF:C12H12N2O
MW:200.236482620239
CID:2112072
PubChem ID:8027171
Update Time:2025-06-07
2-(3-pyridinylmethoxy)Benzenamine Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-pyridinylmethoxy)Benzenamine
- AB01331499-02
- 105326-60-1
- DA-28382
- EN300-61068
- CS-0269690
- NISBBHHUQZRGQA-UHFFFAOYSA-N
- NCGC00338234-01
- AKOS000129320
- Q27456828
- SCHEMBL1028598
- 2-(pyridin-3-ylmethoxy)aniline
- Z234895471
- 3ftz
- CHEMBL566838
- HR-0361
- STK689785
- 2-(pyridin-3-ylmethoxy)phenylamine
- BDBM50303655
- 2-[(pyridin-3-yl)methoxy]aniline
-
- Inchi: 1S/C12H12N2O/c13-11-5-1-2-6-12(11)15-9-10-4-3-7-14-8-10/h1-8H,9,13H2
- InChI Key: NISBBHHUQZRGQA-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1N)CC1C=NC=CC=1
Computed Properties
- Exact Mass: 200.094963011Da
- Monoisotopic Mass: 200.094963011Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 48.1Ų
2-(3-pyridinylmethoxy)Benzenamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-61068-0.05g |
2-[(pyridin-3-yl)methoxy]aniline |
105326-60-1 | 0.05g |
$145.0 | 2023-02-13 | ||
| Enamine | EN300-61068-0.1g |
2-[(pyridin-3-yl)methoxy]aniline |
105326-60-1 | 0.1g |
$215.0 | 2023-02-13 | ||
| Enamine | EN300-61068-0.25g |
2-[(pyridin-3-yl)methoxy]aniline |
105326-60-1 | 0.25g |
$308.0 | 2023-02-13 | ||
| Enamine | EN300-61068-0.5g |
2-[(pyridin-3-yl)methoxy]aniline |
105326-60-1 | 0.5g |
$484.0 | 2023-02-13 | ||
| Enamine | EN300-61068-1.0g |
2-[(pyridin-3-yl)methoxy]aniline |
105326-60-1 | 1.0g |
$621.0 | 2023-02-13 | ||
| Enamine | EN300-61068-2.5g |
2-[(pyridin-3-yl)methoxy]aniline |
105326-60-1 | 2.5g |
$1290.0 | 2023-02-13 | ||
| Enamine | EN300-61068-5.0g |
2-[(pyridin-3-yl)methoxy]aniline |
105326-60-1 | 5.0g |
$2536.0 | 2023-02-13 | ||
| Enamine | EN300-61068-10.0g |
2-[(pyridin-3-yl)methoxy]aniline |
105326-60-1 | 10.0g |
$4936.0 | 2023-02-13 | ||
| 1PlusChem | 1P00JAV7-50mg |
2-(3-Pyridinylmethoxy)phenylamine dihydrochloride |
105326-60-1 | 90% | 50mg |
$234.00 | 2023-12-26 | |
| 1PlusChem | 1P00JAV7-100mg |
2-(3-Pyridinylmethoxy)phenylamine dihydrochloride |
105326-60-1 | 90% | 100mg |
$318.00 | 2023-12-26 |
2-(3-pyridinylmethoxy)Benzenamine Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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